Cas no 1416438-35-1 (5-bromo-3-iodo-quinoline)

• Product Name: 5-bromo-3-iodo-quinoline
• CAS No: 1416438-35-1
• MF: C₉H₅BrIN
• MW: 333.95117354393
• MDL: MFCD22690578
• CID: 1016141
• PubChem ID: 71742998
• Update Time: 2025-05-27

5-bromo-3-iodo-quinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-iodoquinoline
• 5-bromo-3-iodo-quinoline
• BS-50430
• AKOS026751535
• quinoline, 5-bromo-3-iodo-
• 1416438-35-1
• CS-0445999
• MFCD22690578
• SB72768

• MDL： MFCD22690578
• Inchi： 1S/C9H5BrIN/c10-8-2-1-3-9-7(8)4-6(11)5-12-9/h1-5H
• InChI Key： ROVSCGDRAGSGQB-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=C(C2=C1)Br

Computed Properties

• Exact Mass: 332.86501g/mol
• Monoisotopic Mass: 332.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-3-iodo-quinoline

Research Briefing on 5-Bromo-3-iodo-quinoline (CAS: 1416438-35-1) in Chemical Biology and Pharmaceutical Applications

5-Bromo-3-iodo-quinoline (CAS: 1416438-35-1) is a halogenated quinoline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating cross-coupling reactions, enabling the construction of diverse quinoline-based scaffolds with tailored biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-3-iodo-quinoline in the synthesis of selective JAK2 inhibitors. Researchers utilized its dual halogenation pattern to achieve sequential Suzuki-Miyaura couplings, yielding compounds with nanomolar potency against myeloproliferative disorder targets. The electron-withdrawing effects of the halogens were found to enhance the electrophilicity of the quinoline core, facilitating nucleophilic aromatic substitutions critical for inhibitor optimization.

In antimicrobial research, 5-bromo-3-iodo-quinoline has shown promise as a precursor for quinolone-antibiotic hybrids. A recent Bioorganic & Medicinal Chemistry Letters report (2024) described its conversion into fluoroquinolone derivatives with improved activity against drug-resistant Mycobacterium tuberculosis. The iodine moiety at the 3-position proved particularly valuable for subsequent radical trifluoromethylation reactions, a strategy that enhanced membrane permeability while maintaining target DNA gyrase binding affinity.

Structural-activity relationship (SAR) studies utilizing 5-bromo-3-iodo-quinoline have provided important insights into the steric and electronic requirements for quinoline-based drug design. X-ray crystallographic analyses of protein-ligand complexes containing derivatives of this scaffold have revealed key interactions with ATP-binding pockets in various kinases, informing the development of next-generation targeted therapies. The bromine atom at the 5-position has been shown to contribute significantly to hydrophobic binding interactions in these systems.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 5-bromo-3-iodo-quinoline production. A 2024 Organic Process Research & Development paper detailed a high-yield (82%), palladium-catalyzed tandem halogenation process that reduces byproduct formation compared to traditional stepwise methods. This development addresses previous challenges in obtaining high-purity material for pharmaceutical applications.

Ongoing research is exploring the use of 5-bromo-3-iodo-quinoline in PROTAC (proteolysis targeting chimera) development, leveraging its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results suggest that the rigidity of the quinoline core may offer advantages over more flexible linkers in terms of proteasome recruitment efficiency, though further optimization is required to balance degradation activity with pharmacokinetic properties.

As the pharmaceutical industry continues to explore the therapeutic potential of quinoline derivatives, 5-bromo-3-iodo-quinoline remains a valuable building block for medicinal chemistry. Its unique combination of halogen substituents provides multiple vectors for structural diversification, making it particularly useful for fragment-based drug discovery approaches. Future research directions likely include expanded applications in radiopharmaceutical development, where the iodine moiety could be replaced with radioactive isotopes for diagnostic or therapeutic purposes.